Cas no 478080-22-7 (5-{5-[(4-Methoxybenzyl)sulfanyl]-1,3,4-oxadiazol-2-yl}-1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole)

• Product Name: 5-{5-[(4-Methoxybenzyl)sulfanyl]-1,3,4-oxadiazol-2-yl}-1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole
• CAS No: 478080-22-7
• MF: C₁₇H₁₃F₃N₄O₂S₂
• MW: 426.435930967331
• CID: 5017536
• Update Time: 2023-08-25

5-{5-[(4-Methoxybenzyl)sulfanyl]-1,3,4-oxadiazol-2-yl}-1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole Chemical and Physical Properties

Names and Identifiers

• 2-{[(4-methoxyphenyl)methyl]sulfanyl}-5-[1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazol-5-yl]-1,3,4-oxadiazole
• 5-{5-[(4-methoxybenzyl)sulfanyl]-1,3,4-oxadiazol-2-yl}-1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole
• 5-{5-[(4-Methoxybenzyl)sulfanyl]-1,3,4-oxadiazol-2-yl}-1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole

• Inchi： 1S/C17H13F3N4O2S2/c1-24-15-11(13(23-24)17(18,19)20)7-12(28-15)14-21-22-16(26-14)27-8-9-3-5-10(25-2)6-4-9/h3-7H,8H2,1-2H3
• InChI Key： RRQUHJRAIQPIAN-UHFFFAOYSA-N
• SMILES： S1C(C2=NN=C(O2)SCC2C=CC(=CC=2)OC)=CC2C(C(F)(F)F)=NN(C)C1=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 539
• XLogP3: 4.3
• Topological Polar Surface Area: 120